Cas no 6729-45-9 (Phosphoric acid, mono(4-methylphenyl) ester)

Phosphoric acid, mono(4-methylphenyl) ester structure
6729-45-9 structure
Product Name:Phosphoric acid, mono(4-methylphenyl) ester
CAS No:6729-45-9
MF:C7H7O4P
MW:186.101843118668
CID:395035
PubChem ID:21958179
Update Time:2025-04-19

Phosphoric acid, mono(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, mono(4-methylphenyl) ester
    • (4-methylphenyl) phosphate
    • 4-Methylphenyl phosphate
    • DTXSID30620790
    • 6729-45-9
    • Inchi: 1S/C7H9O4P/c1-6-2-4-7(5-3-6)11-12(8,9)10/h2-5H,1H3,(H2,8,9,10)/p-2
    • InChI Key: JNUCNIFVQZYOCP-UHFFFAOYSA-L
    • SMILES: P(=O)([O-])([O-])OC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 186.00821
  • Monoisotopic Mass: 186.00819570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 72.4Ų

Experimental Properties

  • PSA: 72.42
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